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Compound of Interest

Compound Name: Heptanethiol, 7-amino-

Cat. No.: B15369402

In-Depth Technical Guide: 7-amino-heptanethiol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 7-amino-heptanethiol, a
bifunctional molecule of interest in various scientific domains. This document consolidates
available data on its chemical identity, safety profile, and toxicological properties.

Chemical Identification

Identifier Value

Chemical Name 7-amino-heptanethiol
CAS Number 63834-29-7
Molecular Formula C7H17NS

Molecular Weight 147.28 g/mol

Safety and Toxicology

A comprehensive Safety Data Sheet (SDS) for 7-amino-heptanethiol is not readily available in
public databases. However, toxicological data from a single study provides insight into its acute
toxicity.
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Acute Toxicity

The following table summarizes the available acute toxicity data for 7-amino-heptanethiol. It is
important to note that this represents a single data point and should be interpreted with caution.
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Important Note: Due to the limited availability of a specific Safety Data Sheet for 7-amino-
heptanethiol, researchers should handle this compound with extreme care. It is advisable to
refer to the SDS of structurally related compounds, such as 1-heptanethiol, for general
guidance on handling, storage, and emergency procedures, while recognizing that the specific
hazards may differ. General precautionary measures for handling thiols and amines should be
strictly followed.

Experimental Protocols and Data

Currently, there is a notable absence of publicly available, detailed experimental protocols
specifically utilizing 7-amino-heptanethiol. Similarly, quantitative data from biochemical or
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cellular assays and information regarding its involvement in specific signaling pathways have
not been identified in the surveyed literature.

This lack of published data presents an opportunity for novel research into the synthesis,
characterization, and potential applications of this molecule. Researchers investigating 7-
amino-heptanethiol would be contributing valuable information to the scientific community.

Logical Relationships and Workflows

Given the absence of specific experimental workflows or signaling pathways involving 7-amino-
heptanethiol, a generalized workflow for the initial investigation of a novel bifunctional
compound is presented below. This diagram illustrates a logical progression from basic
characterization to more complex biological studies.
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Caption: A generalized workflow for the investigation of a novel bifunctional compound.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b15369402?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15369402?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

This document will be updated as more information regarding 7-amino-heptanethiol becomes
available. Researchers are encouraged to publish their findings to enrich the collective
understanding of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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